Cas no 1215593-15-9 (3-(4-fluorophenyl)-8-[3-(trifluoromethyl)benzenesulfonyl]-1,4,8-triazaspiro[4.5]dec-3-en-2-one)

• Product Name: 3-(4-fluorophenyl)-8-[3-(trifluoromethyl)benzenesulfonyl]-1,4,8-triazaspiro[4.5]dec-3-en-2-one
• CAS No: 1215593-15-9
• MF: C₂₀H₁₇F₄N₃O₃S
• MW: 455.425897359848
• CID: 5342629
• Update Time: 2025-10-28

3-(4-fluorophenyl)-8-[3-(trifluoromethyl)benzenesulfonyl]-1,4,8-triazaspiro[4.5]dec-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluorophenyl)-8-((3-(trifluoromethyl)phenyl)sulfonyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one
• 3-(4-fluorophenyl)-8-{[3-(trifluoromethyl)phenyl]sulfonyl}-1,4,8-triazaspiro[4.5]dec-3-en-2-one
• 3-(4-fluorophenyl)-8-[3-(trifluoromethyl)phenyl]sulfonyl-1,4,8-triazaspiro[4.5]dec-3-en-2-one
• 3-(4-fluorophenyl)-8-[3-(trifluoromethyl)benzenesulfonyl]-1,4,8-triazaspiro[4.5]dec-3-en-2-one

• Inchi： 1S/C20H17F4N3O3S/c21-15-6-4-13(5-7-15)17-18(28)26-19(25-17)8-10-27(11-9-19)31(29,30)16-3-1-2-14(12-16)20(22,23)24/h1-7,12H,8-11H2,(H,26,28)
• InChI Key： WLZLHZNPBCCSFK-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(F)(F)F)C=1)(N1CCC2(CC1)N=C(C1C=CC(=CC=1)F)C(N2)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 3
• Complexity: 824
• XLogP3: 3
• Topological Polar Surface Area: 87.2

Additional information on 3-(4-fluorophenyl)-8-[3-(trifluoromethyl)benzenesulfonyl]-1,4,8-triazaspiro[4.5]dec-3-en-2-one

Introduction to 3-(4-fluorophenyl)-8-[3-(trifluoromethyl)benzenesulfonyl]-1,4,8-triazaspiro[4.5]dec-3-en-2-one (CAS No. 1215593-15-9)

3-(4-fluorophenyl)-8-[3-(trifluoromethyl)benzenesulfonyl]-1,4,8-triazaspiro[4.5]dec-3-en-2-one is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique spirocyclic framework and functional groups. This compound, identified by the Chemical Abstracts Service Number (CAS No. 1215593-15-9), represents a promising scaffold for the development of novel therapeutic agents. The presence of a triazaspiro[4.5]dec-3-enone core combined with fluorine and trifluoromethyl substituents on aromatic rings introduces a rich array of electronic and steric effects, making it an attractive candidate for further exploration in drug discovery.

The spirocyclic structure of this molecule contributes to its rigidity and stability, which are critical properties for biological activity. Spirocyclic compounds are known to exhibit enhanced binding affinity and selectivity due to their constrained conformations, which can be advantageous in targeting biological receptors. The triazaspiro[4.5]dec-3-enone moiety, in particular, has been studied for its potential role in modulating enzyme activity and interacting with specific protein targets.

The fluorine atom at the 4-position of the phenyl ring is a key feature that influences the compound's pharmacokinetic properties. Fluoro substitution is a well-documented strategy in medicinal chemistry to improve metabolic stability, lipophilicity, and binding affinity. In this context, the 4-fluorophenyl group may enhance the compound's ability to interact with biological targets while minimizing off-target effects.

Additionally, the trifluoromethylbenzenesulfonyl group at the 8-position introduces both electronic and steric bulk, which can further modulate the compound's interactions with biological systems. Sulfonyl groups are frequently incorporated into drug candidates due to their ability to increase binding affinity and metabolic stability. The trifluoromethyl group, in particular, is known to enhance lipophilicity and resistance to enzymatic degradation.

Recent studies have highlighted the potential of spirocyclic compounds as scaffolds for the development of small-molecule inhibitors targeting various therapeutic areas. For instance, derivatives of triazaspiro[4.5]dec-3-enone have been explored for their activity against kinases and other enzymes involved in cancer metabolism. The structural features of 3-(4-fluorophenyl)-8-[3-(trifluoromethyl)benzenesulfonyl]-1,4,8-triazaspiro[4.5]dec-3-en-2-one suggest that it may exhibit similar inhibitory properties.

The combination of these functional groups—fluoro substitution, trifluoromethylbenzenesulfonyl moiety, and triazaspiro[4.5]dec-3-enone core—makes this compound a versatile scaffold for further derivatization and optimization. Medicinal chemists often employ such multifunctional molecules as starting points for structure-activity relationship (SAR) studies to identify lead compounds with enhanced potency and selectivity.

In conclusion, 3-(4-fluorophenyl)-8-[3-(trifluoromethyl)benzenesulfonyl]-1,4,8-triazaspiro[4.5]dec-3-en-2-one (CAS No. 1215593-15-9) represents a structurally intriguing compound with significant potential in drug discovery. Its unique combination of electronic and steric features positions it as a valuable candidate for further investigation into novel therapeutic applications.